N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)furan-2-carboxamide

• IUPAC Name: N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)furan-2-carboxamide
• InChI: InChI=1S/C20H16N2O4/c1-2-22-15-6-3-4-7-17(15)26-16-10-9-13(12-14(16)20(22)24)21-19(23)18-8-5-11-25-18/h3-12H,2H2,1H3,(H,21,23)
• InChI Key: JREULWZLYBOELO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

Molecular Structure Analysis

The compound’s molecular formula is C₂₂H₁₇NO₃I , with an average mass of approximately 484.3 Da . The iodobenzamide group contributes to its molecular weight. The three-dimensional arrangement of atoms within the dibenzo[b,f][1,4]oxazepin-2-yl core significantly influences its biological activity.

Scientific Research Applications

Serotonin Receptor Antagonism

• A study explored the synthesis and structure-activity relationships of compounds including the dibenzo[b,f][1,4]oxazepin-2-yl moiety, revealing potent serotonin-3 (5-HT3) receptor antagonistic activity. This suggests potential applications in modulating serotonin receptors for therapeutic purposes (Harada et al., 1995).

Enzymatic Hydrolysis in Carbamazepine Metabolism

• Research on carbamazepine, a drug structurally similar to the given compound, showed that its 10,11-oxide intermediate is resistant to enzymatic hydrolysis in animal models, indicating a unique metabolic pathway. This could inform studies on similar compounds (Bellucci et al., 1987).

Catalytic Enantioselective Reactions

• Another study demonstrated the use of dibenzo[b,f][1,4]oxazepines in catalytic enantioselective aza-Reformatsky reactions. This highlights its potential in synthesizing chiral compounds, which is crucial in pharmaceutical development (Munck et al., 2017).

Antiallergic Properties

• A series of furan-3-carboxamides, related to the compound , demonstrated potent antiallergic activity. This suggests a potential application in developing new antiallergic drugs (Georgiev et al., 1987).

Brain-to-Plasma Partition in Epilepsy

• The brain-to-plasma partition of a related compound was studied in epilepsy patients, indicating its relevance in understanding drug transport in neurological disorders (Marchi et al., 2005).

Antibacterial and Antioxidant Activities

• Certain furan-2-carboxamide derivatives exhibited significant antibacterial, antiurease, and antioxidant activities, suggesting potential applications in combating bacterial infections and oxidative stress (Sokmen et al., 2014).

Future Directions

: WO2015017412A1 - Google Patents : ChemSpider - N-(10-Ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-iodobenzamide